Cas no 2228840-54-6 (2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228840-54-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 5837120
• PubChem ID: 165634887
• Update Time: 2025-05-25

2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• 2228840-54-6
• EN300-1975355

• Inchi： 1S/C9H11Cl2NO/c1-9(2,5-13)6-3-7(10)8(11)12-4-6/h3-4,13H,5H2,1-2H3
• InChI Key： SLNZXCSCHCIMCY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(C)(C)CO)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol

Comprehensive Analysis of 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228840-54-6): Properties, Applications, and Industry Trends

The chemical compound 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228840-54-6) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As a derivative of pyridine, this compound features a dichlorinated pyridine ring attached to a branched aliphatic alcohol, making it a versatile intermediate in organic synthesis. Researchers and manufacturers are increasingly exploring its utility in pharmaceuticals, agrochemicals, and specialty chemicals, aligning with the growing demand for high-performance intermediates and custom synthesis solutions.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol?" The synthesis typically involves the reaction of 3,5,6-trichloropyridine with a Grignard reagent derived from 2-methyl-2-propanol, followed by selective reduction. This method highlights the compound's role as a key building block in the development of more complex molecules, particularly in the pharmaceutical sector where chloropyridine derivatives are valued for their bioactivity.

In the context of green chemistry trends, the environmental impact of halogenated compounds like 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol is a hot topic. Recent studies focus on optimizing its synthesis to minimize waste and energy consumption, addressing the industry's shift toward sustainable chemical processes. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound's physicochemical properties—including its molecular weight (223.09 g/mol), melting point (estimated 80-85°C), and solubility in common organic solvents—make it particularly useful in crystallization studies and formulation development. These characteristics are frequently queried in academic and industrial research databases, reflecting the compound's relevance in material science applications.

From a commercial perspective, the market for pyridine-based intermediates is projected to grow at a CAGR of 5.8% (2023-2030), driven by demand from the pharmaceutical and agrochemical sectors. 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol occupies a niche position in this market as a multifunctional chiral alcohol, with potential applications in asymmetric synthesis and catalysis. Patent analysis reveals increasing activity around this compound, particularly in methods for its enantioselective production.

Quality control of CAS No. 2228840-54-6 is another area of interest, with analytical techniques such as HPLC purity testing, GC-MS characterization, and NMR spectroscopy being essential for ensuring batch-to-batch consistency. These analytical parameters are critical for researchers searching for high-purity chemical intermediates for sensitive applications.

Emerging applications in electronic materials have also been explored, with the compound's aromatic-aliphatic hybrid structure showing promise as a precursor for organic semiconductors. This connects to broader industry trends in flexible electronics and OLED technology, where researchers are actively investigating novel organic building blocks.

Storage and handling recommendations for 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol typically suggest protection from moisture and storage at 2-8°C under inert atmosphere—details frequently sought by laboratory personnel. The compound's stability profile under various conditions remains an active area of investigation, with recent studies examining its degradation pathways.

In conclusion, 2-(5,6-dichloropyridin-3-yl)-2-methylpropan-1-ol represents a compelling case study in modern specialty chemicals development. Its dual functionality as both a halogenated aromatic and branched alcohol creates numerous possibilities for molecular design, while industry trends toward targeted synthesis and green chemistry continue to shape its applications. As research progresses, this compound will likely find new roles in addressing contemporary challenges across multiple scientific disciplines.